Cas no 84632-23-5 (4-(2-amino-1,3-thiazol-4-yl)-4-oxobutanenitrile)

• Product Name: 4-(2-amino-1,3-thiazol-4-yl)-4-oxobutanenitrile
• CAS No: 84632-23-5
• MF: C₇H₇N₃OS
• MW: 181.214979410172
• CID: 1825270
• PubChem ID: 150086
• Update Time: 2025-04-21

4-(2-amino-1,3-thiazol-4-yl)-4-oxobutanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-amino-1,3-thiazol-4-yl)-4-oxobutanenitrile
• 4-Thiazolebutanenitrile, 2-amino-gamma-oxo-
• EU06350000
• 1-(4-(2-Aminothiazolyl))-3-cyano-1-propanone
• NIOSH/EU0635000
• DTXSID80233632
• Butyronitrile, 4-oxo-4-(2-amino-4-thiazolyl)-
• 1-Propanone, 1-(4-(2-aminothiazolyl))-3-cyano-
• 84632-23-5

• Inchi： 1S/C7H7N3OS/c8-3-1-2-6(11)5-4-12-7(9)10-5/h4H,1-2H2,(H2,9,10)
• InChI Key： DURRODQNMZVBSG-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C(CCC#N)=O

Computed Properties

• Exact Mass: 181.03098303g/mol
• Monoisotopic Mass: 181.03098303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 108Ų